N-(3-acetylphenyl)-N'-isopropylethanediamide

• IUPAC Name: N-(3-acetylphenyl)-N'-propan-2-yloxamide
• InChI: InChI=1S/C13H16N2O3/c1-8(2)14-12(17)13(18)15-11-6-4-5-10(7-11)9(3)16/h4-8H,1-3H3,(H,14,17)(H,15,18)
• InChI Key: XNNNBXTZNXXXEQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C(=O)NC1=CC=CC(=C1)C(=O)C
• Molecular Formula: C13H16N2O3
• Molecular Weight: 248.28 g/mol

Description

N-(3-acetylphenyl)-N'-isopropylethanediamide, also known as AIEPI, is a compound that has been gaining attention in the field of scientific research due to its potential applications in various fields. AIEPI is a derivative of ethylenediamine and is known for its unique properties that make it useful in several applications.

Mechanism of Action

The mechanism of action of N-(3-acetylphenyl)-N'-isopropylethanediamide is not fully understood, but it is believed to be related to its ability to interact with biological molecules such as enzymes and proteins. N-(3-acetylphenyl)-N'-isopropylethanediamide has been found to inhibit the activity of certain enzymes, which may contribute to its anti-inflammatory and anti-cancer properties.
Biochemical and Physiological Effects:
N-(3-acetylphenyl)-N'-isopropylethanediamide has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that N-(3-acetylphenyl)-N'-isopropylethanediamide can inhibit the activity of certain enzymes, including cyclooxygenase-2 and lipoxygenase, which are involved in the inflammatory response. N-(3-acetylphenyl)-N'-isopropylethanediamide has also been found to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(3-acetylphenyl)-N'-isopropylethanediamide in lab experiments is its unique properties, which make it useful in various applications. However, one limitation is that N-(3-acetylphenyl)-N'-isopropylethanediamide is not widely available, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on N-(3-acetylphenyl)-N'-isopropylethanediamide. One area of interest is the development of new synthetic methods for N-(3-acetylphenyl)-N'-isopropylethanediamide and its derivatives. Another area of interest is the study of the mechanism of action of N-(3-acetylphenyl)-N'-isopropylethanediamide and its potential as an anti-inflammatory and anti-cancer agent. Additionally, the use of N-(3-acetylphenyl)-N'-isopropylethanediamide in material science and catalysis is an area that warrants further investigation.

Scientific Research Applications

N-(3-acetylphenyl)-N'-isopropylethanediamide has been found to have potential applications in various fields, including medicinal chemistry, material science, and catalysis. In medicinal chemistry, N-(3-acetylphenyl)-N'-isopropylethanediamide has been studied for its potential as an anti-inflammatory agent and for its ability to inhibit the growth of cancer cells. In material science, N-(3-acetylphenyl)-N'-isopropylethanediamide has been used as a building block for the synthesis of polymers and as a stabilizer for nanoparticles. In catalysis, N-(3-acetylphenyl)-N'-isopropylethanediamide has been studied for its ability to catalyze various reactions, including the oxidation of alcohols.